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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development
Professionals

The safe and compliant disposal of antimony tribromide is a critical aspect of laboratory
safety and environmental responsibility. Antimony and its compounds are classified as
hazardous, necessitating strict adherence to disposal protocols to mitigate risks to human
health and the environment. This guide provides essential procedural information for the proper
handling and disposal of antimony tribromide waste generated in laboratory settings.

Immediate Safety and Handling Precautions

Antimony tribromide is a corrosive and water-reactive solid.[1] Contact with water can
produce hydrogen bromide gas, which is toxic and corrosive.[1] Therefore, it is imperative to
handle this compound in a well-ventilated area, such as a fume hood, and to wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat.

In the event of a spill, do not use water for cleanup.[1] Instead, the spilled material should be
covered with a dry, inert absorbent material such as sand or vermiculite. The contained spill
should then be collected in a clearly labeled, sealed container for hazardous waste disposal.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for antimony

tribromide.
Property Value Source
Molecular Formula SbBrs PubChem
Molar Mass 361.47 g/mol PubChem
Melting Point 96.6 °C (205.9 °F) PubChem
Boiling Point 288 °C (550 °F) PubChem
Solubility in Water Reacts PubChem
OSHA PEL (as Sb) 0.5 mg/m3 NJDOH

Step-by-Step Disposal Plan for Laboratory-Scale
Waste

The primary goal for the disposal of antimony tribromide from a laboratory is to convert it into
a more stable and less reactive form before it is collected by a certified hazardous waste
disposal service. The following protocol outlines a recommended procedure for the treatment of
small quantities of antimony tribromide waste.

Experimental Protocol: Conversion to Antimony Oxide

This procedure involves the controlled hydrolysis of antimony tribromide to form antimony (lII)
oxide, a more stable compound.

Materials:

e Antimony tribromide waste

e Sodium bicarbonate (NaHCOs) or soda ash (NazCOs)
e Large beaker

 Stir plate and stir bar
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pH paper or pH meter

Fume hood

Appropriate PPE (gloves, goggles, lab coat)

Hazardous waste container, properly labeled

Procedure:

Preparation: Perform all steps in a certified fume hood. Place a large beaker containing a stir
bar on a stir plate. The beaker should be large enough to accommodate the reaction and any
potential foaming.

Slow Addition: Carefully and slowly add the antimony tribromide waste to a large volume of
cold water in the beaker with vigorous stirring. The slow addition is crucial to control the
exothermic reaction and the release of hydrogen bromide gas.

Neutralization: Slowly add a saturated solution of sodium bicarbonate or soda ash to the
mixture while continuing to stir. This will neutralize the hydrobromic acid formed during
hydrolysis, producing carbon dioxide gas. Add the neutralizing agent until the solution
reaches a pH between 6.0 and 8.0. Monitor the pH carefully using pH paper or a calibrated
pH meter.

Precipitation and Settling: Allow the resulting white precipitate of antimony (1) oxide to settle
completely. This may take several hours.

Decantation: Carefully decant the supernatant liquid. Test the pH of the supernatant again
and adjust if necessary before disposing of it down the drain with copious amounts of water,
in accordance with local regulations.

Collection of Precipitate: Transfer the remaining antimony oxide precipitate into a properly
labeled hazardous waste container. The label should clearly indicate "Antimony Oxide
Waste."

Final Disposal: Arrange for the collection of the hazardous waste container by a licensed
environmental disposal company.
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Logical Workflow for Antimony Tribromide Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of antimony tribromide waste in a laboratory setting.

Click to download full resolution via product page

Caption: Disposal workflow for antimony tribromide.

By adhering to these procedures, researchers can ensure the safe handling and compliant
disposal of antimony tribromide waste, thereby protecting themselves, their colleagues, and
the environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

